Cas no 2090549-84-9 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C8H11ClN2OS/c1-11-13(2,12)8-5-6(10)3-4-7(8)9/h3-5H,10H2,1-2H3
- InChI Key: VSJFHCLTOAOOAS-UHFFFAOYSA-N
- SMILES: O=S(C)(C1C(Cl)=CC=C(N)C=1)=NC
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 390.2±52.0 °C(Predicted)
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-308810-1.0g |
4-chloro-3-[methyl(methylimino)oxo-lambda6-sulfanyl]aniline |
2090549-84-9 | 1.0g |
$0.0 | 2023-02-26 |
INDEX NAME NOT YET ASSIGNED Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on INDEX NAME NOT YET ASSIGNED
Introduction to Compound with CAS No. 2090549-84-9 and Its Potential Applications in Modern Research
The compound with the CAS number 2090549-84-9, currently under the provisional product name INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in the field of chemical and biomedical research. This compound, while not yet widely recognized in the scientific community, has shown promising characteristics that warrant deeper exploration and investigation. Its unique molecular structure and chemical properties make it a candidate for various applications, particularly in the realms of drug discovery, material science, and biochemistry.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological targets. The INDEX NAME NOT YET ASSIGNED has been found to exhibit favorable binding affinities with certain enzymes and receptors, suggesting its utility as a lead compound in the development of novel therapeutic agents. This discovery aligns with the growing trend towards personalized medicine, where compounds are designed to interact specifically with individual biological pathways.
In the context of drug development, the CAS No. 2090549-84-9 compound has been tested in vitro for its ability to modulate cellular processes. Preliminary studies indicate that it can influence pathways associated with inflammation and oxidative stress, which are key factors in numerous diseases. These findings are particularly intriguing given the increasing recognition of inflammation as a central mechanism in conditions such as cardiovascular disease, neurodegenerative disorders, and autoimmune diseases.
Moreover, the compound's stability under various conditions makes it a promising candidate for industrial applications. Researchers have explored its potential use in catalysis and polymer synthesis, where its unique chemical properties could enhance reaction efficiencies and product yields. The ability of CAS No. 2090549-84-9 to participate in multiple chemical transformations without degradation offers a significant advantage over traditional catalysts.
The biosynthetic pathways of organisms have also been a focus of interest when studying this compound. By understanding how this molecule is produced or modified within living systems, scientists can gain insights into potential therapeutic targets or metabolic engineering opportunities. The structural analogs of INDEX NAME NOT YET ASSIGNED have been synthesized to explore different functional groups and their effects on biological activity. These studies are crucial for optimizing the compound's pharmacological properties.
Another area where this compound shows promise is in environmental science. Its interaction with pollutants and its potential role in bioremediation processes have been studied extensively. The ability of CAS No. 2090549-84-9 to degrade certain harmful substances into less toxic forms could provide new strategies for cleaning contaminated environments. This aligns with global efforts to develop sustainable and eco-friendly solutions for environmental challenges.
Future research directions include exploring the compound's behavior in vivo through animal models and human cell lines. By evaluating its safety profile and efficacy, scientists can determine its potential as a therapeutic agent or a biochemical tool. The integration of high-throughput screening technologies will accelerate the process of identifying new applications for INDEX NAME NOT YET ASSIGNED.
The development of novel analytical techniques has also contributed to a better understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed insights into its molecular structure and interactions. These advancements are essential for refining synthetic routes and improving the compound's performance.
In conclusion, the compound with CAS No. 2090549-84-9 holds great promise for various applications across multiple scientific disciplines. Its unique chemical properties and biological activities make it a valuable asset in drug discovery, material science, environmental science, and beyond. As research continues to uncover new possibilities for this molecule, its significance is expected to grow, contributing to advancements that benefit society as a whole.
2090549-84-9 (INDEX NAME NOT YET ASSIGNED) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)